Cas no 2171259-68-8 ((3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid)

• Product Name: (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• CAS No: 2171259-68-8
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6432440
• PubChem ID: 165481116
• Update Time: 2025-05-26

(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid
• (3R)-3-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanamido]heptanoic acid
• 2171259-68-8
• EN300-1475721

• Inchi： 1S/C25H30N2O5/c1-3-4-9-17(14-23(28)29)27-24(30)16(2)26-25(31)32-15-22-20-12-7-5-10-18(20)19-11-6-8-13-21(19)22/h5-8,10-13,16-17,22H,3-4,9,14-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)/t16-,17+/m0/s1
• InChI Key： GPXKSPJJHUGZMV-DLBZAZTESA-N
• SMILES： O(C(N[C@@H](C)C(N[C@@H](CC(=O)O)CCCC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid

Comprehensive Overview of (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171259-68-8)

The compound (3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid (CAS No. 2171259-68-8) is a specialized peptide derivative widely utilized in pharmaceutical research and bioconjugation. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers frequently employ this compound for its ability to enhance peptide stability and bioavailability, addressing critical challenges in drug development.

In recent years, the demand for custom peptide synthesis has surged, driven by advancements in precision medicine and targeted therapies. The Fmoc-protected amino acid backbone of this compound aligns with modern trends in green chemistry, as it minimizes hazardous byproducts during synthesis. This characteristic has made it a preferred choice for labs focusing on sustainable chemical processes.

The CAS No. 2171259-68-8 is often associated with high-purity applications, particularly in proteomics and antibody-drug conjugates (ADCs). Its role in facilitating site-specific modifications has garnered attention in cancer research, where precise drug delivery systems are paramount. Additionally, its compatibility with automated peptide synthesizers streamlines workflows, making it a staple in high-throughput screening.

From an SEO perspective, queries such as "Fmoc-protected peptide applications" or "CAS 2171259-68-8 solubility data" reflect user interest in practical usage guidelines. Researchers also frequently search for "(3R)-3-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanamidoheptanoic acid suppliers", underscoring the need for reliable sourcing. This compound’s relevance extends to neuroscience, where it aids in studying peptide-protein interactions implicated in neurodegenerative diseases.

Quality control remains a critical focus, with analytical techniques like HPLC and mass spectrometry ensuring batch consistency. Regulatory compliance, particularly for GMP-grade peptides, further elevates its importance in clinical-stage formulations. As the industry shifts toward personalized therapeutics, the versatility of CAS No. 2171259-68-8 positions it as a cornerstone in next-generation biopharmaceutical innovation.